Cas no 2108-81-8 ((nz)-n-heptan-3-ylidenehydroxylamine)

• Product Name: (nz)-n-heptan-3-ylidenehydroxylamine
• CAS No: 2108-81-8
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 1402278
• PubChem ID: 5876610
• Update Time: 2025-05-17

(nz)-n-heptan-3-ylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (nz)-n-heptan-3-ylidenehydroxylamine
• heptan-3-one oxime
• 3-heptanone oxime
• Heptan-3-on-&lt
• 4-nitro-benzolsulfonylhydrazon&gt
• Heptan-3-on-(4-nitro-benzolsulfonylhydrazon)
• Heptan-3-on-oxim
• Aethylbutylketoxim
• NSC22629
• AC1O4ODN
• heptan-3-one oxime; 3-heptanone oxime; Heptan-3-on-< 4-nitro-benzolsulfonylhydrazon> ; Heptan-3-on-(4-nitro-benzolsulfonylhydrazon); Heptan-3-on-oxim; Aethylbutylketoxim; NSC22629; AC1O4ODN;
• NSC-73175
• 3-Heptanone, oxime
• CHEMBL135975
• 2108-81-8
• NSC73175
• SCHEMBL8972283

• Inchi： 1S/C7H15NO/c1-3-5-6-7(4-2)8-9/h9H,3-6H2,1-2H3/b8-7+
• InChI Key： VRCWWHOADHLWNC-BQYQJAHWSA-N
• SMILES： CCCC/C(=N/O)/CC

Computed Properties

• Exact Mass: 129.11545
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• Density: 0.88
• Boiling Point: 207.8°C at 760 mmHg
• Flash Point: 109.6°C
• Refractive Index: 1.44
• PSA: 32.59
• LogP: 2.41680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes

Additional information on (nz)-n-heptan-3-ylidenehydroxylamine

Professional Introduction to (NZ)-N-Heptan-3-ylidenehydroxylamine (CAS No. 2108-81-8)

(NZ)-N-Heptan-3-ylidenehydroxylamine, with the chemical identifier CAS No. 2108-81-8, is a compound of significant interest in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The (NZ) prefix in its name suggests a specific stereochemical configuration, which is crucial for understanding its reactivity and biological activity.

The molecular structure of (NZ)-N-Heptan-3-ylidenehydroxylamine consists of a heptane backbone substituted with an N-hydroxylamine functional group, creating a bifunctional molecule with both electrophilic and nucleophilic sites. This dual reactivity makes it a valuable building block in synthetic chemistry, particularly in the construction of more complex molecules. The presence of the hydroxylamine group also suggests potential roles in redox reactions and coordination chemistry, which are areas of active research in modern chemical biology.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through precise targeting. The structural features of (NZ)-N-Heptan-3-ylidenehydroxylamine make it a promising candidate for such applications. For instance, studies have shown that derivatives of this compound can interact with various enzymes and receptors, potentially leading to the discovery of new drugs for treating a range of diseases. The compound's ability to undergo selective functionalization also makes it useful in the synthesis of chiral molecules, which are essential in many pharmacological applications.

One of the most exciting aspects of (NZ)-N-Heptan-3-ylidenehydroxylamine is its potential in drug discovery. Researchers have been exploring its derivatives as candidates for antiviral, anticancer, and anti-inflammatory therapies. The compound's unique stereochemistry allows for the creation of enantiomerically pure molecules, which are often required for optimal biological activity. Furthermore, its reactivity profile enables the introduction of diverse functional groups, making it a versatile tool for medicinal chemists.

The synthesis of (NZ)-N-Heptan-3-ylidenehydroxylamine presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advances in catalytic techniques have made it possible to synthesize this compound more efficiently. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the heptan-3-ylidene moiety with high precision. These innovations not only improve the accessibility of the compound but also open up new avenues for its application in synthetic biology.

In addition to its pharmaceutical potential, (NZ)-N-Heptan-3-ylidenehydroxylamine has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Such complexes can be tailored for specific applications, such as polymerization reactions or energy conversion processes. The compound's unique electronic properties also make it a candidate for developing novel optoelectronic materials.

The study of (NZ)-N-Heptan-3-ylidenehydroxylamine and its derivatives continues to be an area of active research due to its multifaceted potential. As our understanding of molecular interactions grows, so does the importance of compounds like this one in addressing complex chemical and biological challenges. The integration of computational methods into synthetic design has further enhanced our ability to predict and manipulate the properties of such molecules, paving the way for more efficient drug discovery and material development.

In conclusion, (NZ)-N-heptan-3-ylidenehydroxylamine (CAS No. 2108-81-8) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for developing new therapeutic agents and synthetic methodologies. As research progresses, we can expect even more innovative applications to emerge from this versatile compound.